1-Benzyl-4-cyano-4-phenylpiperidine Hydrochloride
Cat. No. B024045
Key on ui cas rn:
71258-18-9
M. Wt: 312.8 g/mol
InChI Key: SPXFNRMZPRHYRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04748276
Procedure details
Rylski, F. Gajewski and Z. Kamonski, Acta Pol. Pharm. 31, 577-582 (1974), show two methods for the conversion of N,N-bis(2-chloroethyl)benzylamine by reaction with phenylacetonitrile to produce 1-benzyl-4-cyano4-phenylpiperidine hydrochloride, the first method in a sodium hydroxide-toluene system resulting in a 63% yield of product melting at 253°-254° C. and the second method in a catalytic process using benzyltriethylammonium chloride in 50% aqueous sodium hydroxide resulting in a 61% yield of product melting at 254°-255° C. (Eisleb, supra, 259°-260° C.).
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][CH2:3][N:4]([CH2:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1)[CH2:5][CH2:6]Cl.[C:15]1([CH2:21][C:22]#[N:23])[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1>>[ClH:1].[CH2:8]([N:4]1[CH2:5][CH2:6][C:21]([C:22]#[N:23])([C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)[CH2:2][CH2:3]1)[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCCN(CCCl)CC1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CC#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl.C(C1=CC=CC=C1)N1CCC(CC1)(C1=CC=CC=C1)C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
